Cas no 2229552-25-2 (3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol
• CAS No: 2229552-25-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6038758
• PubChem ID: 165694854
• Update Time: 2025-06-12

3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol
• EN300-1999087
• 2229552-25-2
• 3-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C11H19N3O/c1-9(2)14-10(3-5-13-14)7-11(15)4-6-12-8-11/h3,5,9,12,15H,4,6-8H2,1-2H3
• InChI Key： KJXSTSFWCIPKFB-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=NN2C(C)C)CNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol

Introduction to 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol (CAS No. 2229552-25-2)

3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2229552-25-2, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of this compound features a pyrrolidinyl core linked to a pyrazolyl moiety, both of which are well-known for their roles in medicinal chemistry. The presence of a propan-2-yl substituent further enhances its chemical diversity, making it a versatile scaffold for designing novel bioactive molecules. Such structural features are often exploited to modulate biological targets, leading to the development of compounds with improved pharmacokinetic profiles and reduced side effects.

In recent years, there has been a surge in research focused on identifying and synthesizing new molecules with potential therapeutic benefits. The compound 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol has been studied for its potential role in various pharmacological pathways. Specifically, its ability to interact with biological receptors and enzymes has been explored, suggesting that it may have applications in treating conditions such as inflammation, pain, and neurological disorders.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. This similarity suggests that it may be able to mimic the effects of these agents while potentially offering improved efficacy or reduced toxicity. For instance, compounds with a pyrrolidinyl core have been extensively studied for their potential as central nervous system (CNS) therapeutics, while pyrazolyl derivatives are known for their anti-inflammatory and analgesic properties.

The synthesis of 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propan-2-yl group at the 5-position of the pyrazole ring and the subsequent linkage to the pyrrolidine backbone necessitate careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access such complex molecules more efficiently, facilitating their exploration in drug discovery programs.

Recent studies have begun to unravel the mechanistic basis by which this compound exerts its biological effects. Initial investigations suggest that it may interact with specific receptors or enzymes involved in disease pathways. For example, its structural features might allow it to bind to targets such as G protein-coupled receptors (GPCRs) or ion channels, modulating signaling pathways that are relevant to therapeutic intervention.

The potential therapeutic applications of 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol are still being explored, but preliminary findings are promising. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of pyrazole derivatives in modulating inflammatory responses. Additionally, its structural motifs suggest that it might have applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial.

In conclusion, 3-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}pyrrolidin-3-ol (CAS No. 2229552-25-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. As our understanding of its pharmacological properties continues to grow, so too will its potential as a therapeutic agent. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and development.